Cas no 7140-43-4 (octahydro-1H,4H,7H-1,3a,6a,9-Tetraazaphenalene)

• Product Name: octahydro-1H,4H,7H-1,3a,6a,9-Tetraazaphenalene
• CAS No: 7140-43-4
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 1116456
• PubChem ID: 10921158
• Update Time: 2025-04-20

octahydro-1H,4H,7H-1,3a,6a,9-Tetraazaphenalene Chemical and Physical Properties

Names and Identifiers

• octahydro-1H,4H,7H-1,3a,6a,9-Tetraazaphenalene
• 1H,4H,7H-1,3a,6a,9-tetraazaphenalene, octahydro-
• LogP
• DTXSID001217921
• DTXSID401238347
• 78695-55-3
• DTXSID201211050
• 1H,4H,7H-1,3a,6a,9-Tetraazaphenalene, octahydro-, cis-
• 78695-54-2
• trans-Octahydro-1H,4H,7H-1,3a,6a,9-tetraazaphenalene
• SCHEMBL14337466
• 7140-43-4

• Inchi： 1S/C9H18N4/c1-4-12-6-2-10-8-9(12)13(5-1)7-3-11-8/h8-11H,1-7H2
• InChI Key： DAVLXWLUGZJMOK-UHFFFAOYSA-N
• SMILES： N12CCNC3C1N(CCN3)CCC2

Computed Properties

• Exact Mass: 182.15334
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.54